8-(2-((2-ethoxyphenyl)amino)ethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-(2-ethoxyanilino)ethyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H24N6O3/c1-5-29-15-9-7-6-8-14(15)21-10-11-25-13(2)12-26-16-17(22-19(25)26)23(3)20(28)24(4)18(16)27/h6-9,12,21H,5,10-11H2,1-4H3
• InChI Key: MSCNXRILOLUXPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NCCN2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C)C
• Molecular Formula: C20H24N6O3
• Molecular Weight: 396.4 g/mol

Description

8-(2-((2-ethoxyphenyl)amino)ethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C20H24N6O3 and its molecular weight is 396.451. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• The compound has been involved in the synthesis of derivatives with potential antiviral and antihypertensive activities. For example, derivatives of 7,8-polymethylenepurine have been synthesized and evaluated for their antiviral and antihypertensive activities, highlighting the compound's role in the development of new therapeutic agents (Nilov et al., 1995).

• Research on nucleosides and nucleotides analogues of imidazo[1,2-a]-s-triazine, including the synthesis and evaluation of their antiviral activity, shows the compound's relevance in antiviral research (Kim et al., 1978).

Antidepressant and Anxiolytic Potential

• Studies have synthesized and evaluated 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione for their potential as antidepressant agents, demonstrating the compound's application in the development of new psychiatric medications (Zagórska et al., 2016).

Chemical Synthesis and Medicinal Chemistry

• The compound is involved in the synthesis of novel structures, such as 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, showcasing its versatility in chemical synthesis and the exploration of new pharmaceutical agents (Simo et al., 1998).

Drug Design and Molecular Modeling

• The compound's derivatives have been explored for their role in drug design, with studies focusing on the regioselective synthesis of 1-desazapurine, indicating its utility in the development of pharmacophores and drug design strategies (Ostrovskyi et al., 2011).